Cas no 1465678-36-7 (3-(oxolan-2-yl)propane-1-sulfonamide)

• Product Name: 3-(oxolan-2-yl)propane-1-sulfonamide
• CAS No: 1465678-36-7
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 6492820
• PubChem ID: 65162855
• Update Time: 2025-05-19

3-(oxolan-2-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)propane-1-sulfonamide
• SCHEMBL4823251
• EN300-1120731
• AKOS014496563
• 1465678-36-7

• Inchi： 1S/C7H15NO3S/c8-12(9,10)6-2-4-7-3-1-5-11-7/h7H,1-6H2,(H2,8,9,10)
• InChI Key： WBELTOIILMXIKV-UHFFFAOYSA-N
• SMILES： S(CCCC1CCCO1)(N)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(oxolan-2-yl)propane-1-sulfonamide

3-(Oxolan-2-yl)Propane-1-Sulfonamide: A Comprehensive Overview

3-(Oxolan-2-yl)Propane-1-Sulfonamide, also known by its CAS registry number CAS No. 1465678-36-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the sulfonamide class, which is widely recognized for its versatility and functionality in chemical synthesis and industrial processes.

The molecular structure of 3-(Oxolan-2-yl)Propane-1-Sulfonamide consists of a propane backbone with a sulfonamide group at one end and an oxolane (tetrahydrofuran) ring at the other. This arrangement imparts the compound with a combination of hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The sulfonamide group, in particular, is known for its ability to form strong hydrogen bonds, which enhances the compound's solubility in polar solvents and its stability under various chemical conditions.

Recent studies have highlighted the potential of 3-(Oxolan-2-yl)Propane-1-Sulfonamide as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and condensation reactions, has made it a valuable building block in organic synthesis. Researchers have also explored its use in the development of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

In terms of physical properties, CAS No. 1465678-36-7 exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. These thermal properties make it suitable for processes that require stability at elevated temperatures. Additionally, the compound demonstrates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions.

The synthesis of 3-(Oxolan-2-yl)Propane-1-Sulfonamide typically involves a multi-step process that begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution with an appropriate amine derivative to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most promising areas of application for CAS No. 1465678-36-7 is in the pharmaceutical industry. Its unique structure allows it to serve as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have explored its use in developing inhibitors for certain enzymes involved in disease pathways, such as kinases and proteases. These studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against target enzymes, making them strong candidates for further preclinical testing.

In addition to its pharmaceutical applications, 3-(Oxolan-2-yl)Propane-1-Sulfonamide has also found utility in the agrochemical sector. Its ability to act as a stabilizing agent in pesticide formulations has been extensively studied, with results indicating improved shelf-life and efficacy of these products under various environmental conditions. This has led to increased interest from agricultural chemical manufacturers seeking sustainable solutions for crop protection.

The environmental impact of CAS No. 1465678-36-7 has also been a topic of recent research. Studies have shown that the compound biodegrades efficiently under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. However, further investigations are needed to fully understand its long-term ecological effects and ensure responsible use across various industries.

In conclusion, 3-(Oxolan-2-yil)Propane-l-Sulfonamide, identified by its CAS number CAS No. 1465678-l9-l9, represents a versatile and valuable compound with diverse applications across multiple sectors. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and therapies. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.